![molecular formula C18H17FN4O2S B284538 N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide](/img/structure/B284538.png)
N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide
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Overview
Description
N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide, also known as FPTQ, is a novel compound that has been synthesized and studied for its potential use in scientific research.
Mechanism of Action
The exact mechanism of action of N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is not fully understood, but it is thought to act as a positive allosteric modulator of the GABA-A receptor. This receptor is involved in the regulation of anxiety, depression, and epilepsy, which could explain the observed effects of this compound in animal models.
Biochemical and Physiological Effects:
This compound has been shown to increase the binding affinity of GABA-A receptors for the neurotransmitter GABA, leading to increased inhibitory neurotransmission in the brain. This may contribute to its anxiolytic, antidepressant, and anticonvulsant effects. Additionally, this compound has been found to have low toxicity in animal studies, indicating that it may be a safe compound for further research.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide is that it has been shown to have a high selectivity for the GABA-A receptor, which could make it a useful tool for studying the role of this receptor in various neurological disorders. However, one limitation of this compound is that it has a relatively short half-life in the body, which could make it difficult to use in long-term studies.
Future Directions
There are several potential future directions for research on N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide. One area of interest is the development of more potent and selective compounds that target the GABA-A receptor. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for therapeutic use. Finally, research is needed to explore the potential use of this compound in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder.
In conclusion, this compound is a novel compound that has potential applications in scientific research, particularly in the field of neuroscience. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide was synthesized using a multistep process that involved the reaction of 2-amino-4-fluorophenol with 2-bromoacetylacetamide, followed by the reaction of the resulting product with 7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazine. The final product was obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-3(4H)-yl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, which may make it a promising candidate for the treatment of anxiety and depression in humans. Additionally, this compound has been found to have anticonvulsant properties, which could make it useful in the treatment of epilepsy.
Properties
Molecular Formula |
C18H17FN4O2S |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-3-yl)acetamide |
InChI |
InChI=1S/C18H17FN4O2S/c1-10-6-7-11-14(8-10)26-17-16(11)18(25)23(22-21-17)9-15(24)20-13-5-3-2-4-12(13)19/h2-5,10H,6-9H2,1H3,(H,20,24) |
InChI Key |
SHDRNIKWEXABEH-UHFFFAOYSA-N |
SMILES |
CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CC(=O)NC4=CC=CC=C4F |
Canonical SMILES |
CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)CC(=O)NC4=CC=CC=C4F |
Origin of Product |
United States |
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